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Compound Name:
N-(cyclopropylmethyl)-N-

methylformamide

CAS No.: 1481768-45-9

Cat. No.: B1376756

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the
Cyclopropylmethyl Moiety
In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that

offer enhanced metabolic stability, improved potency, and desirable pharmacokinetic profiles is

a constant endeavor. Among the privileged structural motifs, the cyclopropyl group has

garnered significant attention.[1][2] Its incorporation into drug candidates often imparts a range

of beneficial properties, including increased rigidity, which can lead to higher binding affinity,

and altered metabolic pathways that can enhance bioavailability.[2][3] This guide focuses on a

specific, yet increasingly relevant molecule: N-(cyclopropylmethyl)-N-methylformamide
(CAS Number: 1403483-62-4).

While not as extensively documented as some commodity chemicals, N-(cyclopropylmethyl)-
N-methylformamide represents a key building block for the synthesis of more complex

molecules, particularly in the realm of drug discovery. The presence of the N-cyclopropylmethyl
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group is of particular interest, as this moiety is found in a number of pharmacologically active

compounds, where it can influence receptor binding and metabolic fate.[4][5] This guide will

provide a comprehensive overview of the available technical information on N-
(cyclopropylmethyl)-N-methylformamide, including its synthesis, putative properties, and its

potential applications in the development of novel therapeutics.

Physicochemical Properties and Data
Detailed experimental data for N-(cyclopropylmethyl)-N-methylformamide is not widely

available in public literature. However, based on the known properties of analogous N-

substituted formamides, such as N-methylformamide, and the structural contribution of the

cyclopropylmethyl group, we can infer a set of expected physicochemical characteristics.
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Property Predicted Value/Information

CAS Number 1403483-62-4

Molecular Formula C6H11NO

Molecular Weight 113.16 g/mol

Appearance
Likely a colorless to pale yellow liquid at room

temperature.

Boiling Point

Expected to be higher than that of N-

methylformamide (182.6 °C) due to the

increased molecular weight.[6]

Solubility

Predicted to be soluble in a range of organic

solvents. Its polarity, arising from the amide

group, would suggest some miscibility with polar

solvents.

Stability

N-substituted formamides are generally stable

under neutral conditions but can be susceptible

to hydrolysis under strong acidic or basic

conditions.[6]

Spectroscopic Data

¹H NMR: Expect signals corresponding to the

cyclopropyl protons (a complex multiplet in the

upfield region), the methylene protons of the

cyclopropylmethyl group, the N-methyl protons,

and the formyl proton. ¹³C NMR: Expect distinct

signals for the carbons of the cyclopropyl ring,

the methylene carbon, the N-methyl carbon, and

the carbonyl carbon. IR: A strong absorption

band characteristic of the C=O stretch of the

amide group would be expected around 1650-

1680 cm⁻¹.
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The synthesis of N-(cyclopropylmethyl)-N-methylformamide, as a secondary N-substituted

formamide, can be approached through several established synthetic routes. The choice of

method often depends on the availability of starting materials, desired purity, and scalability of

the reaction.

General Synthetic Approach: Formylation of N-
methylcyclopropanemethanamine
A common and direct method for the preparation of N-substituted formamides is the formylation

of the corresponding amine. In this case, the precursor would be N-

methylcyclopropanemethanamine.

Reactants

Reaction Workup & Purification Final ProductN-methylcyclopropanemethanamine

Reaction under
controlled temperature

Formylating Agent
(e.g., Formic Acid, Ethyl Formate)

Aqueous WorkupCrude Product Distillation N-(cyclopropylmethyl)-
N-methylformamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(cyclopropylmethyl)-N-methylformamide.

Detailed Experimental Protocol (Exemplary)
The following is a representative protocol based on general methods for the synthesis of N-

substituted formamides.[6][7]

Materials:

N-methylcyclopropanemethanamine

Ethyl formate
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Anhydrous solvent (e.g., ethanol or neat)

Standard laboratory glassware for reflux and distillation

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add N-

methylcyclopropanemethanamine.

Slowly add an excess of ethyl formate to the flask. The reaction can be performed neat or in

a suitable solvent like ethanol.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethyl formate and any alcohol byproduct (if a solvent was used) under

reduced pressure.

The crude product can then be purified by fractional distillation under vacuum to yield pure

N-(cyclopropylmethyl)-N-methylformamide.

Role in Drug Development and Medicinal Chemistry
The true value of N-(cyclopropylmethyl)-N-methylformamide lies in its potential as a

precursor or intermediate in the synthesis of pharmacologically active molecules. The N-

cyclopropylmethyl group is a key pharmacophore in several approved drugs and clinical

candidates.

The Cyclopropylmethyl Group: A Privileged Moiety
The cyclopropylmethyl group is often introduced into a molecule to modulate its interaction with

biological targets and to improve its drug-like properties.[4]

Metabolic Stability: The cyclopropyl ring is generally more resistant to oxidative metabolism

by cytochrome P450 enzymes compared to a corresponding isopropyl or tert-butyl group.[2]
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[8] This can lead to a longer half-life and improved pharmacokinetic profile of a drug.

Receptor Binding: The rigid nature of the cyclopropyl ring can lock the conformation of the

side chain, leading to a more specific and higher-affinity binding to the target receptor.

Opioid Receptor Modulation: The N-cyclopropylmethyl substituent is a classic feature of

opioid receptor antagonists and mixed agonist-antagonists, such as naltrexone and

nalbuphine.[5] It plays a crucial role in determining the pharmacological activity at mu,

kappa, and delta opioid receptors.
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Caption: The role of a drug with an N-cyclopropylmethyl group in modulating a signaling

pathway.

Analytical Methods and Quality Control
For researchers working with N-(cyclopropylmethyl)-N-methylformamide, robust analytical

methods are essential for ensuring purity and for monitoring its use in subsequent reactions.

Gas Chromatography (GC): Due to its expected volatility, GC coupled with a Flame

Ionization Detector (FID) or a Mass Spectrometer (MS) would be the method of choice for

assessing purity and quantifying the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural confirmation and for identifying any impurities.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of the

characteristic amide carbonyl group.

Liquid Chromatography-Mass Spectrometry (LC-MS): While GC-MS is often preferred for

volatile compounds, LC-MS can also be employed, particularly for monitoring reactions

where the final product is less volatile.

Safety and Handling
While a specific Safety Data Sheet (SDS) for N-(cyclopropylmethyl)-N-methylformamide is

not readily available, precautions for handling should be based on the known hazards of similar

N-substituted formamides.

General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact

with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Health Hazards: N-methylformamide, a related compound, is known to be harmful if

swallowed or in contact with skin and may cause eye irritation.[9] It is also suspected of
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damaging fertility or the unborn child. Similar hazards should be assumed for N-
(cyclopropylmethyl)-N-methylformamide until specific toxicological data is available.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents, acids, and bases.

Conclusion
N-(cyclopropylmethyl)-N-methylformamide stands as a molecule of significant interest for

researchers and drug development professionals. While it may not be a widely used commodity

chemical, its structural features, particularly the N-cyclopropylmethyl group, position it as a

valuable intermediate in the synthesis of novel therapeutic agents. This guide has provided a

comprehensive overview based on available data and established chemical principles, offering

insights into its synthesis, potential properties, and its strategic importance in medicinal

chemistry. As the quest for new and improved drugs continues, the role of specialized building

blocks like N-(cyclopropylmethyl)-N-methylformamide will undoubtedly continue to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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